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Introduction

Ethanesulfonyl chloride (ESC) is a reactive organosulfur compound widely utilized in organic
synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its primary
application lies in the introduction of the ethanesulfonyl (ethylsulfonyl or "esyl") group into
various organic molecules. This functional group can significantly alter the physicochemical and
biological properties of a compound, making it a valuable tool in drug discovery and
development. The sulfonamide functional group, formed by the reaction of ethanesulfonyl
chloride with amines, is a key structural motif in a wide array of therapeutic agents, including
antibacterial drugs, diuretics, and anticonvulsants.[2][3]

This document provides detailed application notes and experimental protocols for the use of
ethanesulfonyl chloride in the synthesis of sulfonamides and sulfonate esters.

Physicochemical Properties of Ethanesulfonyl
Chloride

A summary of the key physicochemical properties of ethanesulfonyl chloride is presented in
Table 1.
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Property Value Reference
CAS Number 594-44-5 [1]
Molecular Formula C2H5CIO2S [1]
Molecular Weight 128.58 g/mol [4]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 177 °C [4]
Density 1.357 g/mL at 25 °C [4]

Soluble in organic solvents
N such as diethyl ether and
Solubility ] . [5][6]
dichloromethane; decomposes

in water and ethanol.

Applications of Ethanesulfonyl Chloride

The high reactivity of the sulfonyl chloride functional group allows for its facile reaction with a
variety of nucleophiles.[1]

Synthesis of Ethanesulfonamides

The most prominent application of ethanesulfonyl chloride is in the synthesis of
ethanesulfonamides through its reaction with primary and secondary amines.[7] This reaction is
a cornerstone in medicinal chemistry for the preparation of a diverse range of biologically active
molecules.[2] The resulting sulfonamides are generally stable to hydrolysis under both acidic
and basic conditions.[8]

General Reaction Scheme:

Protection of Alcohols

Ethanesulfonyl chloride can be used to protect hydroxyl groups in molecules by converting
them into ethanesulfonate (esylate) esters.[9] While not as common as other protecting groups
like silyl ethers, esylates are stable under acidic conditions.[9] However, it is important to note
that mesylates (methanesulfonates) are often used as leaving groups in subsequent reactions,
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a property that can be either advantageous or detrimental depending on the synthetic strategy.

[9]
General Reaction Scheme:

Caption: Workflow for the synthesis of ethanesulfonamides.

General Reaction for Ethanesulfonate Ester Formation

Alcohol (R-OH) Ethanesulfonyl Chloride (EtSO2CI) Base (e.g., Pyridine)

Ethanesulfonate Ester (R-OSOZ2Et) Base*HCI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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